Cas no 2309463-33-8 ((2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate)

• Product Name: (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate
• CAS No: 2309463-33-8
• MF: C₉H₁₃F₅O₃S
• MW: 296.254739522934
• CID: 6341695
• PubChem ID: 138991279
• Update Time: 2025-05-22

(2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7353843
• 2309463-33-8
• (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate

• Inchi： 1S/C9H13F5O3S/c1-7(4-2-3-5-8(7,10)11)6-17-18(15,16)9(12,13)14/h2-6H2,1H3
• InChI Key： MKDVEAGHQXCWJW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC1(C)CCCCC1(F)F

Computed Properties

• Exact Mass: 296.05055626g/mol
• Monoisotopic Mass: 296.05055626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Additional information on (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate

Comprehensive Overview of (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate (CAS No. 2309463-33-8)

The compound (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate (CAS No. 2309463-33-8) is a highly specialized chemical intermediate with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a difluorinated cyclohexyl ring and a trifluoromethanesulfonate group, makes it a valuable building block for the development of novel molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in creating fluorinated derivatives, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate stands out as a key reagent in this domain. Its CAS No. 2309463-33-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. The compound’s ability to act as a versatile alkylating agent or a precursor for triflate derivatives has made it a subject of numerous studies, particularly in the context of green chemistry and sustainable synthesis.

One of the most discussed topics in modern chemistry is the role of fluorine substitution in improving drug efficacy. The difluoro and trifluoromethanesulfonate moieties in this compound are prime examples of how strategic fluorination can alter molecular properties. For instance, the 2,2-difluoro group enhances lipophilicity, while the triflate group serves as an excellent leaving group in nucleophilic substitution reactions. These attributes align with current trends in medicinal chemistry, where researchers seek to optimize pharmacokinetics and reduce side effects.

The synthesis and applications of (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate are also closely tied to advancements in catalysis and high-throughput screening. Its CAS No. 2309463-33-8 is often referenced in patents and publications exploring new catalytic methods for C-F bond formation. Additionally, the compound’s stability under various reaction conditions makes it a reliable choice for automated synthesis platforms, which are gaining traction in pharmaceutical R&D.

From an environmental perspective, the use of fluorinated compounds like this one raises questions about their ecological impact. However, recent studies highlight the potential for biodegradable fluorochemicals, and (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate is being evaluated for its compatibility with green solvent systems. This aligns with the broader industry shift toward sustainable chemistry, a topic frequently searched by professionals and students alike.

In summary, (2,2-Difluoro-1-methylcyclohexyl)methyl trifluoromethanesulfonate (CAS No. 2309463-33-8) is a multifaceted compound with broad utility in organic synthesis, drug development, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of fluorine chemistry and sustainable practices. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.